![molecular formula C17H14F3NO4S2 B2856915 N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-4-(trifluoromethoxy)benzenesulfonamide CAS No. 2034257-56-0](/img/structure/B2856915.png)
N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-4-(trifluoromethoxy)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a sulfonamide derivative, which is a class of organic compounds widely used in medicinal chemistry . Sulfonamides have a sulfur atom bonded to an oxygen atom and an amine group, and they are known for their antibacterial properties .
Chemical Reactions Analysis
Sulfonamides can undergo a variety of chemical reactions. For instance, they can participate in nucleophilic substitution reactions . The exact reactions that this compound can undergo would depend on its specific structure and the conditions under which it is reacted.Scientific Research Applications
Inhibitors of Biological Pathways
Kynurenine 3-Hydroxylase Inhibition
Research on benzenesulfonamide derivatives has highlighted their role as high-affinity inhibitors of kynurenine 3-hydroxylase. This enzyme is part of the kynurenine pathway, which is involved in the metabolism of tryptophan in mammals. Inhibitors such as these can block the pathway, which has implications for studying neurological disorders and diseases characterized by excessive activation of the kynurenine pathway (Röver et al., 1997).
Anticancer and Antiviral Agents
Anticancer and Anti-HCV Activities
Novel derivatives have been synthesized and evaluated for their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. The studies revealed significant activity against these conditions, highlighting the therapeutic potential of these compounds in treating inflammation, pain, oxidative stress, cancer, and hepatitis C virus infection (Küçükgüzel et al., 2013).
Carbonic Anhydrase Inhibition
Carbonic Anhydrase Inhibition for Glaucoma
A series of benzenesulfonamide derivatives has been investigated for their inhibition of carbonic anhydrase, an enzyme involved in fluid secretion and pH balance in various tissues. Some of these derivatives have shown potent inhibitory activity and have been suggested as candidates for treating conditions like glaucoma by lowering intraocular pressure (Nocentini et al., 2016).
Novel Drug Scaffolds
Progesterone Receptor Antagonists
Development of N-(4-phenoxyphenyl)benzenesulfonamide derivatives has introduced a new class of nonsteroidal progesterone receptor antagonists. These compounds play key roles in various physiological systems and have potential clinical applications in treating diseases like uterine leiomyoma and endometriosis (Yamada et al., 2016).
Future Directions
properties
IUPAC Name |
N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-4-(trifluoromethoxy)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14F3NO4S2/c18-17(19,20)25-11-5-7-12(8-6-11)27(23,24)21-9-15(22)14-10-26-16-4-2-1-3-13(14)16/h1-8,10,15,21-22H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GORAUOBDZJNDJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CS2)C(CNS(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14F3NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-4-(trifluoromethoxy)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.